Cas no 2138529-72-1 (5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole)

• Product Name: 5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole
• CAS No: 2138529-72-1
• MF: C₁₁H₁₆BrClN₂
• MW: 291.615140914917
• CID: 5941759
• PubChem ID: 165491339
• Update Time: 2025-06-08

5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157503
• 2138529-72-1
• 5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole

• Inchi： 1S/C11H16BrClN2/c1-7-3-4-8(12)5-9(7)10-6-14-11(13)15(10)2/h6-9H,3-5H2,1-2H3
• InChI Key： QZGVLKGNSWECMI-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)C(C2=CN=C(N2C)Cl)C1

Computed Properties

• Exact Mass: 290.01854g/mol
• Monoisotopic Mass: 290.01854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole

Introduction to 5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole (CAS No. 2138529-72-1)

5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138529-72-1, belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of bromo and chloro substituents on a cyclohexyl ring, alongside a methyl-substituted imidazole core, contribute to its unique chemical properties and make it a subject of intense study in drug discovery.

The 5-bromo-2-methylcyclohexyl moiety in the molecular structure introduces a sterically hindered aromatic ring system, which can influence both the solubility and binding affinity of the compound. This aspect is particularly crucial in medicinal chemistry, where optimizing solubility and target interaction is key to developing effective pharmaceutical agents. The chloro group at the 2-position of the imidazole ring further enhances the electrophilicity of the molecule, making it a potential precursor for further functionalization or as an active pharmacophore in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole with various biological targets. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for treating inflammatory diseases, infectious disorders, or even cancer. The methyl group at the 1-position of the imidazole ring is another critical feature that can modulate the pharmacokinetic properties of the molecule, including its metabolic stability and bioavailability.

In vitro studies have demonstrated that derivatives of imidazole compounds often display notable pharmacological effects. For instance, modifications in the substituents around the imidazole ring can lead to enhanced binding affinity to specific protein targets. The bromo substituent, in particular, has been shown to improve metabolic stability while maintaining biological activity. This has led to increased interest in developing new analogs of 5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole as potential therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex cyclohexyl-substituted imidazole core efficiently. These synthetic strategies not only improve scalability but also allow for rapid exploration of structural analogs through combinatorial chemistry approaches.

One of the most compelling aspects of 5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole is its potential role in modulating immune responses. Imidazole derivatives have been extensively studied for their ability to interact with immune cells and signaling pathways. The presence of both bromo and chloro groups provides multiple sites for post-synthetic modifications, enabling researchers to fine-tune the immunomodulatory properties of the compound. This has opened up new avenues for developing novel immunotherapies that could address autoimmune diseases or enhance vaccine efficacy.

Another area where this compound shows promise is in antimicrobial applications. The unique structural motifs present in 5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole could interfere with essential bacterial processes such as DNA replication or cell wall synthesis. Preliminary screenings have indicated that certain analogs exhibit potent activity against resistant strains of bacteria, highlighting their potential as alternatives to conventional antibiotics. This aligns with global efforts to combat antimicrobial resistance (AMR), where innovative chemical entities are urgently needed.

The development of new drug candidates often involves rigorous safety and efficacy testing before they can be translated into clinical use. For 5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole, comprehensive toxicological studies are essential to assess its potential side effects and determine safe dosage ranges. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are crucial in this process, ensuring that promising candidates are thoroughly evaluated before moving into preclinical trials.

The future prospects for 5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole appear bright, with ongoing research focusing on optimizing its pharmacological profile and exploring new therapeutic applications. Advances in artificial intelligence (AI) and machine learning (ML) are also accelerating drug discovery efforts by predicting novel molecular structures with desired properties. These computational tools can help identify promising derivatives of this compound more efficiently than traditional experimental methods alone.

In conclusion,5-(5-bromo-2-methylcyclohexyl)-2-chloro-1-methyl-1H-imidazole (CAS No. 2138529-72-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis, characterized by complex organic transformations, underscores the ingenuity behind modern medicinal chemistry approaches. As research continues to uncover new therapeutic applications for imidazole derivatives,this compound remains a cornerstone in efforts toward developing innovative treatments for various human diseases.